Cas no 1260992-74-2 (2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-methylphenyl)methyl]acetamide)

2-{2,4-Dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-methylphenyl)methyl]acetamide is a thienopyrimidine-based compound with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a fused thieno[3,2-d]pyrimidine core, which is known for its bioactivity, coupled with an acetamide linker and a 4-methylbenzyl substituent. This configuration may enhance binding affinity and selectivity toward specific biological targets. The propyl group at the 3-position could influence pharmacokinetic properties, such as metabolic stability. The compound’s well-defined heterocyclic framework makes it a valuable intermediate for developing enzyme inhibitors or receptor modulators. Its synthetic versatility allows for further derivatization, supporting structure-activity relationship studies in drug discovery.
2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-methylphenyl)methyl]acetamide structure
1260992-74-2 structure
Product Name:2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-methylphenyl)methyl]acetamide
CAS No:1260992-74-2
MF:C19H21N3O3S
MW:371.453343153
CID:5322127
Update Time:2025-06-14

2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-methylphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-dioxo-3-propylthieno[3,2-d]pyrimidin-1-yl)-N-[(4-methylphenyl)methyl]acetamide
    • 2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-methylphenyl)methyl]acetamide
    • Inchi: 1S/C19H21N3O3S/c1-3-9-21-18(24)17-15(8-10-26-17)22(19(21)25)12-16(23)20-11-14-6-4-13(2)5-7-14/h4-8,10H,3,9,11-12H2,1-2H3,(H,20,23)
    • InChI Key: CWXCTYZEDJRWMO-UHFFFAOYSA-N
    • SMILES: C(NCC1=CC=C(C)C=C1)(=O)CN1C2C=CSC=2C(=O)N(CCC)C1=O

2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-methylphenyl)methyl]acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F6609-0923-2μmol
2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-methylphenyl)methyl]acetamide
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Additional information on 2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-methylphenyl)methyl]acetamide

Recent Advances in the Study of 2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-methylphenyl)methyl]acetamide (CAS: 1260992-74-2)

The compound 2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-methylphenyl)methyl]acetamide (CAS: 1260992-74-2) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This thienopyrimidine derivative has garnered significant attention due to its unique structural features and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in various disease models, particularly in oncology and inflammatory disorders.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. In vitro studies have demonstrated that 1260992-74-2 exhibits potent inhibitory activity against certain kinases, which are critical targets in cancer therapy. The compound's selectivity profile and low cytotoxicity in normal cells make it a promising lead for further drug development. Additionally, structural-activity relationship (SAR) studies have provided insights into optimizing its pharmacodynamic properties.

Recent preclinical evaluations have highlighted the compound's potential in treating inflammatory diseases. Animal models of rheumatoid arthritis and inflammatory bowel disease have shown significant reduction in disease severity upon administration of 1260992-74-2. These effects are attributed to its ability to suppress pro-inflammatory cytokines and inhibit immune cell activation. The compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, further supports its translational potential.

Despite these promising findings, challenges remain in the development of 1260992-74-2 as a therapeutic agent. Current research is focused on addressing issues related to formulation optimization, potential off-target effects, and long-term safety. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline. Future studies are expected to explore its combination therapies and expanded indications in other disease areas.

The growing body of research on 1260992-74-2 underscores its significance in modern drug discovery. As investigations continue, this compound may represent a valuable addition to the arsenal of targeted therapies in chemical biology and medicine. Researchers are particularly encouraged to explore its full therapeutic potential while addressing the current limitations through innovative chemical modifications and delivery strategies.

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